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Compound of Interest

Compound Name: Xmu-MP-1

Cat. No.: B2550765 Get Quote

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Xmu-MP-1. Adherence to these

procedures is critical for ensuring laboratory safety and experimental integrity.

Hazard Assessment and GHS Classification
Safety data for Xmu-MP-1 presents conflicting classifications. While one Safety Data Sheet

(SDS) indicates the substance is not classified as hazardous under the Globally Harmonized

System (GHS), another classifies it as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1]. A third source advises treating the material as hazardous until more

information is available[2].

Recommendation: Due to these discrepancies, users should adopt a conservative approach

and handle Xmu-MP-1 with the assumption of the higher hazard classification.
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Hazard Classification
Source 1 (Cayman

Chemical)
Source 2 (DC Chemicals)[1]

GHS Classification Not Classified

Acute Toxicity, Oral (Category

4), H302: Harmful if swallowed.

Acute Aquatic Toxicity

(Category 1), H400: Very toxic

to aquatic life. Chronic Aquatic

Toxicity (Category 1), H410:

Very toxic to aquatic life with

long lasting effects.

Signal Word None Not specified

Hazard Pictograms None

Pictogram for "Harmful" and

"Hazardous to the aquatic

environment" recommended

based on H-statements.

Hazard Statements None

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

Personal Protective Equipment (PPE)
Based on the more stringent hazard assessment, the following PPE is required for handling

Xmu-MP-1.
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Protection Type
Routine Laboratory

Operations

Spill or Emergency

Situations

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Change gloves if

contaminated.[3]

Double-gloving with chemical-

resistant outer gloves.

Eye/Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

splash goggles.[3]

Splash-proof, indirect, or non-

vented safety goggles and a

full-face shield.[3]

Body Protection
Fully buttoned laboratory coat.

[4]

Chemical-resistant apron or

coveralls over a lab coat.

Footwear Closed-toe shoes.[4]
Chemical-resistant boots with

steel toe and shank.[5]

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood.

Air-purifying respirator with

appropriate cartridges if

aerosols may be generated

outside of a fume hood.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Engineering Controls

Ventilation: Always handle solid Xmu-MP-1 and prepare solutions in a certified chemical

fume hood to avoid inhalation of dust or aerosols.[1]

3.2. Receiving and Storage

Upon Receipt: Visually inspect the container for any damage or leaks.

Storage Conditions: Store the container tightly sealed in a cool, well-ventilated area, away

from direct sunlight and ignition sources.[1] Recommended storage temperatures are:

Powder: -20°C for up to 3 years.[6]
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In Solvent: -80°C for up to 2 years.[1][6]

3.3. Preparation of Stock Solutions Xmu-MP-1 is supplied as a solid and is soluble in organic

solvents like DMSO.[2][7]

Pre-Purge: Purge the vial and the solvent of choice with an inert gas (e.g., argon or nitrogen)

to prevent degradation.[2]

Dissolution: Add the desired volume of solvent to the vial containing the solid Xmu-MP-1.

Sonication may be required to fully dissolve the compound.[2]

Verification: Ensure the solution is clear and free of particulates before use.

Storage: Store the stock solution at -80°C in a tightly sealed container.

Solvent Solubility

DMSO ~83 mg/mL (199.28 mM)[7]

Dimethyl formamide ~2 mg/mL[2]

Ethanol ~0.5 mg/mL[2]

Emergency Procedures
4.1. First Aid Measures

If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse

mouth.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes. Call a physician if irritation develops.[1]
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Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[1]

4.2. Spill Cleanup

Evacuate the area and restrict access.

Ensure adequate ventilation and wear the appropriate PPE as outlined in the emergency

section of the table above.

Mechanically pick up the spilled solid (e.g., by carefully sweeping or using a HEPA-filtered

vacuum). Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Place all contaminated materials into a sealed container for disposal.

Decontaminate the spill area with an appropriate solvent and then wash with soap and water.

Disposal Plan
Waste Disposal: Dispose of Xmu-MP-1 and any contaminated materials (e.g., empty

containers, used gloves, absorbent materials) through an approved waste disposal plant.[1]

Do not allow the substance to enter sewers or surface/ground water.

Contaminated Materials: All disposable PPE and cleanup materials should be collected in a

sealed, labeled hazardous waste container.

Xmu-MP-1 Signaling Pathway
Xmu-MP-1 is a potent and selective inhibitor of the MST1 and MST2 kinases, which are central

components of the Hippo signaling pathway. By inhibiting MST1/2, Xmu-MP-1 prevents the

phosphorylation cascade that ultimately leads to the degradation of the transcriptional co-

activator YAP. This results in the nuclear translocation and activation of YAP, promoting cell

proliferation and tissue regeneration.[6][8]
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Fig 1. Xmu-MP-1 inhibits the Hippo pathway, activating YAP.

Experimental Protocols and Data
7.1. Key Quantitative Data
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Parameter Value Source

IC₅₀ vs. MST1 71.1 nM [6][7]

IC₅₀ vs. MST2 38.1 nM [6][7]

Molecular Weight 416.48 g/mol [1][6]

Appearance Light yellow to yellow solid [6]

In Vivo Dosage (mice)
1 - 3 mg/kg (intraperitoneal

injection)
[6][7]

Rat Pharmacokinetics
Half-life: 1.2 hours;

Bioavailability: 39.5%
[7]

7.2. Protocol: Preparation of Xmu-MP-1 for In Vivo Administration

This protocol is adapted from methodologies reported for administering Xmu-MP-1 in mice.[7]

[9][10]

Objective: To prepare a clear, injectable solution of Xmu-MP-1 for intraperitoneal administration

in a rodent model.

Materials:

Xmu-MP-1 powder

DMSO (fresh, anhydrous)

PEG300

Tween 80

Sterile ddH₂O or saline

Sterile microcentrifuge tubes

Vortex mixer
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Pipettors and sterile tips

Procedure (for a 1 mg/mL final solution):

Prepare Stock Solution: Prepare an 8 mg/mL stock solution of Xmu-MP-1 in fresh DMSO.

Ensure it is fully dissolved.

Vehicle Preparation (1 mL final volume):

In a sterile microcentrifuge tube, add 400 µL of PEG300.

Add 50 µL of the 8 mg/mL Xmu-MP-1 stock solution (from step 1) to the PEG300.

Vortex thoroughly until the solution is clear and homogenous.

Add Surfactant:

Add 50 µL of Tween 80 to the mixture.

Vortex again until the solution is clear.

Final Dilution:

Add 500 µL of sterile ddH₂O or saline to bring the total volume to 1 mL.

The final concentrations will be: 0.4 mg/mL Xmu-MP-1 in 5% DMSO, 40% PEG300, 5%

Tween 80, and 50% aqueous solution.

Administration:

The mixed solution should be used immediately for optimal results.[7]

Administer via intraperitoneal (i.p.) injection at the desired dosage (e.g., 1 mg/kg).[7][9]

Note: This protocol yields a 0.4 mg/mL solution. To achieve a 1 mg/kg dose in a 25g mouse,

you would inject 62.5 µL. Adjust volumes accordingly for different final concentrations and

animal weights. A vehicle-only control (containing all components except Xmu-MP-1) should be

prepared and administered to a control group of animals.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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